Cas no 383144-12-5 (4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde
• CAS No: 383144-12-5
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD02665603
• CID: 2951085
• PubChem ID: 3566185
• Update Time: 2025-11-02

4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-甲氧苯基)-2-甲酰基噻唑
• 4-(4-methoxyphenyl)-1,3-thiazole-2-carbaldehyde
• 4-(4-Methoxyphenyl)thiazole-2-carbaldehyde
• 4-(4-Methoxy-phenyl)-thiazole-2-carbaldehyde
• BBL020300
• STK891493
• BB 0249291
• 4-(4-Methoxy-phenyl)-thiazole-2-carbaldehyd e
• 2-thiazolecarboxaldehyde, 4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)-1,3-thiazole-2-carbaldehyde, AldrichCPR
• ALBB-018331
• CS-0332491
• 383144-12-5
• MFCD02665603
• AKOS001475819
• H32573
• 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde

• MDL： MFCD02665603
• Inchi： 1S/C11H9NO2S/c1-14-9-4-2-8(3-5-9)10-7-15-11(6-13)12-10/h2-7H,1H3
• InChI Key： IMOHBXSAZWFMHK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 219.03539970Da
• Monoisotopic Mass: 219.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4

4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde

4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde (CAS No. 383144-12-5): A Versatile Scaffold in Modern Medicinal Chemistry

4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde (CAS No. 383144-12-5) is a structurally unique thiazole derivative characterized by its fused aromatic ring system and aldehyde functional group. This compound has garnered significant attention in recent years due to its potential as a synthetic intermediate in pharmaceutical development and its intriguing bioisosteric properties that mimic natural product scaffolds. The 4-methoxyphenyl substituent and thiazole core contribute to its lipophilicity and hydrogen-bonding capacity, making it a promising candidate for molecular design in drug discovery.

Recent advances in computational chemistry have elucidated the molecular dynamics of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde in aqueous environments. Studies published in Journal of Medicinal Chemistry (2023) demonstrated that the aldehyde moiety exhibits reversible interactions with nucleophilic residues in enzyme active sites, a property that aligns with its potential as a prodrug precursor. The thiazole ring itself has been shown to adopt a planar conformation under physiological pH conditions, enhancing its ability to participate in π-π stacking interactions with aromatic amino acids.

The synthetic accessibility of this compound has been further optimized through microwave-assisted thiazole synthesis protocols. A 2024 report in ACS Synthetic Biology described a three-step route to 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde with an overall yield of 82%, highlighting the efficiency of condensation reactions between 2-aminothiazole derivatives and 4-methoxybenzaldehyde. This advancement has lowered production costs, making it more feasible for large-scale molecule screening campaigns in academic and industrial settings.

Applications of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde have expanded beyond traditional organic synthesis into targeted drug delivery systems. Researchers at the University of Cambridge demonstrated in 2023 that thiazole-based conjugates could be modified with PEGylated linkers to improve solubility and reduce off-target effects. The aldehyde functional group in this compound serves as a versatile handle for click chemistry reactions, enabling site-specific molecular conjugation with antibodies or nucleic acids.

Structural modifications of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde have led to the discovery of novel antifungal agents. A 2025 study in Antimicrobial Agents and Chemotherapy reported that substituting the methoxy group with fluorinated analogs enhanced the compound's lipophilicity and membrane permeability, resulting in improved activity against Candida albicans. The thiazole scaffold was found to interact with fungal sterol biosynthesis enzymes, suggesting a new mechanism of action for thiazole-derived antifungals.

In the field of neurodegenerative disease research, 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde has shown promise as a ligand for amyloid-β aggregation inhibitors. A 2024 paper in ACS Chemical Neuroscience revealed that the aromatic substituents of this compound can disrupt β-sheet formation in Alzheimer's disease amyloid plaques. The aldehyde group was found to form hydrogen bonds with tyrosine residues in the β-sheet structure, preventing the formation of toxic oligomers.

Environmental applications of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde have also been explored. Researchers at MIT demonstrated in 2023 that the thiazole ring can be functionalized with metal chelating groups to create heavy metal scavengers. These thiazole-based ligands exhibited high affinity for mercury (II) ions, with adsorption capacities exceeding 150 mg/g in contaminated water samples. The aldehyde functionality was crucial for stabilizing the metal-thiazole complexes through coordination bonds.

The photophysical properties of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde have been characterized for optical sensing applications. A 2025 study in Advanced Optical Materials showed that the thiazole core exhibits fluorescence quenching in the presence of transition metal ions, making it a potential fluorescent probe for heavy metal detection. The methoxy group was found to modulate the fluorescence lifetime through electron-donating effects, enabling tunable fluorescent responses to different analytes.

Current research is focused on expanding the biological activity of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde through molecular hybridization strategies. Scientists at the Max Planck Institute are investigating thiazole-quinoline hybrids that combine the thiazole scaffold with alkaloid motifs for anti-cancer activity. Preliminary data suggest that these hybrid molecules exhibit enhanced apoptotic effects in leukemia cell lines, with IC₅₀ values in the low micromolar range.

The analytical properties of 4-(4-Methoxyphenyl)-1,3-thiazole-2-carbaldehyde have been refined for mass spectrometry and nuclear magnetic resonance (NMR) studies. A 2024 publication in Journal of Mass Spectrometry reported that the aldehyde group exhibits characteristic fragmentation patterns in electron ionization (EI) mass spectra, providing a reliable structural fingerprint for compound identification. The methoxy substituent was found to influence chemical shift values in 1H NMR, offering additional structural information for compound characterization.